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Compound of Interest

Compound Name: 4-(Diethylamino)-2-butyn-1-ol

Cat. No.: B019776

This guide provides essential safety information, personal protective equipment (PPE)
requirements, and emergency procedures for researchers, scientists, and drug development
professionals handling 4-(diethylamino)-2-butyn-1-ol. Please consult the Safety Data Sheet
(SDS) for this chemical before beginning any experiment.

Hazard Identification and Safety Data

Understanding the chemical and physical properties is crucial for safe handling. This substance
is classified as an irritant and requires careful handling to avoid exposure.

Quantitative Data Summary

The following tables summarize the key physical, chemical, and hazard properties of 4-
(diethylamino)-2-butyn-1-ol.

Table 1: Physical and Chemical Properties
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Property Value Citations

Molecular Formula CsHisNO [1112][3]

Molecular Weight 141.21 g/mol [2][41[5]

CAS Number 10575-25-4 [1][2][41[6]
White solid to White to Yellow

Appearance o [1][71(8]
to Orange clear liquid

Boiling Point 222.4°Ct0 232 °C [1][9]

Density ~0.952 g/mL at 25 °C [519]

] 89.7 °C to 104.4 °C (closed

Flash Point [1114]
cup)

Water Solubility 11 g/L at 25°C [1][9]

Storage Temperature

Room Temperature (Sealed

and dry) s

Table 2: GHS Hazard Information

Hazard Class

Category Hazard Statement

Citations

Skin H315: Causes skin
: - Category 2 N [2][6]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
i Category 2A o [2][6]
Damage/Irritation eye irritation
Specific Target Organ
o ] H335: May cause
Toxicity (Single Category 3 ) S [2][4]
respiratory irritation
Exposure)
Acute Toxicity, Oral H302: Harmful if
) Category 4 [2]
(Potential) swallowed
Signal Word - Warning [4]16]
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Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 4-(diethylamino)-2-butyn-1-ol?

Al: The primary hazards are that it causes skin irritation (H315), serious eye irritation (H319),
and may cause respiratory irritation (H335).[2][4][6] It may also be harmful if swallowed.[2]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling this chemical?

A2: The following PPE is required to minimize exposure risk:

Hand Protection: Wear suitable protective gloves (e.g., nitrile).[6]

Eye/Face Protection: Use chemical safety goggles or a face shield.[4][6]

Skin and Body Protection: Wear a lab coat or other protective clothing.[6]

Respiratory Protection: Use only with adequate ventilation.[6] If ventilation is insufficient or
there is a risk of inhalation, use a NIOSH/MSHA approved respirator (such as a type N95
dust mask or an ABEK (EN14387) respirator filter).[4][10]

Q3: How should I properly store 4-(diethylamino)-2-butyn-1-ol?

A3: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated area.[6]
[11] It should be kept away from incompatible substances and sources of ignition.[6] The
recommended storage condition is sealed in a dry environment at room temperature.[1]

Q4: What is the immediate first aid response for accidental exposure?
A4

 Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration and seek immediate medical attention.[6][11]

» Skin Contact: Immediately remove contaminated clothing and flush the affected skin with
plenty of running water for at least 15 minutes. If skin irritation occurs, get medical advice.[6]
[71[11]
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o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do.
Seek immediate medical attention.[6][11]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[6][11]

Q5: How should a small spill be managed in the lab?

A5: For a small spill, ensure adequate ventilation and wear appropriate PPE. Remove all
sources of ignition.[6] Prevent the spill from spreading and from entering drains.[6] Absorb the
spill with an inert material (e.g., sand, vermiculite), then sweep or vacuum it up and place it into
a suitable container for disposal.[6] Consult local regulations for proper disposal procedures.[6]

Troubleshooting Guide

Q: I can smell a chemical odor while working, even though | am under a fume hood. What
should | do?

A: A noticeable odor may indicate inadequate ventilation or a potential leak. Stop your work,
ensure your container is sealed, and move away from the area. Check that the fume hood is
functioning correctly (verify airflow). If the odor persists, evacuate the immediate area and
inform your supervisor or safety officer to assess the situation.

Q: I've developed a skin rash after an experiment. What are the necessary steps?

A: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[6]
[11] Remove any clothing that may have been contaminated.[6] Seek medical advice, and be
prepared to provide the Safety Data Sheet (SDS) for 4-(diethylamino)-2-butyn-1-ol to the
medical personnel. Report the incident to your institution's health and safety office.

Q: The 4-(diethylamino)-2-butyn-1-ol in my lab has turned a dark orange, but it was originally
a much lighter yellow. Is it safe to use?

A: A significant change in color can indicate degradation or contamination of the chemical.
Using a degraded substance could lead to unpredictable experimental results and potentially
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increased hazards. It is recommended not to use the product. It should be disposed of as

chemical waste according to your institution's and local guidelines.

Experimental and Safety Protocols

Protocol 1: Standard Handling Procedure

Preparation: Before handling, review the SDS for 4-(diethylamino)-2-butyn-1-ol. Ensure an
eyewash station and safety shower are accessible.[10]

Engineering Controls: Conduct all work in a properly functioning chemical fume hood to
ensure adequate ventilation.[6]

PPE: Don all required personal protective equipment: lab coat, nitrile gloves, and chemical
safety goggles.

Handling: Avoid contact with skin, eyes, and clothing.[6] Avoid breathing any fumes or
vapors.[6] Keep the container tightly closed when not in use.[6]

Post-Handling: After handling, wash hands thoroughly with soap and water.[6][11] Clean the
work area and decontaminate any equipment used.

Storage: Return the chemical to its designated storage area, ensuring it is sealed and stored
under dry, room temperature conditions.[1]

Protocol 2: Emergency Spill Cleanup

Alert & Evacuate: Alert personnel in the immediate area of the spill. Evacuate non-essential
personnel.

Control Vapors & Ignition: Ensure the area is well-ventilated to disperse vapors. Remove any
potential sources of ignition.[6]

Don PPE: Wear appropriate PPE, including respiratory protection if necessary, chemical-
resistant gloves, and eye protection.[6]

Containment: Prevent further spread of the spill using absorbent, non-combustible material
like sand or vermiculite. Do not allow the chemical to enter drains or waterways.[6]
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e Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a labeled, sealed container for hazardous waste disposal.[6]

o Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by
soap and water.

» Disposal: Dispose of the contaminated materials and waste according to institutional and
local environmental regulations.[6][11]

Visual Workflows

The following diagrams illustrate key safety and emergency workflows.
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Handling
4-(diethylamino)-2-butyn-1-ol
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- Safety Goggles
- Lab Coat

Is ventilation
adequate?

No

Add Respirator

(Type ABEK / N95) Yes
Potential for
splash or aerosol?
Yes
Add Face Shield No

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE selection decision tree for handling the chemical.
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Caption: Step-by-step workflow for responding to a chemical spill.
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Caption: Logical flow for first aid response to accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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